Cas no 54229-32-2 ( )

• Product Name: &nbsp
• CAS No: 54229-32-2
• MF: C₈H₈ClNO₄
• MW: 217.606421470642
• CID: 940135
• PubChem ID: 5315084
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-aminophthalic acid,hydrochloride
• AC1NSSLP
• ghl.PD_Mitscher_leg0.1316
• NSC159709
• NSC-159709
• 4-Aminobenzene-1,2-dicarboxylic acid--hydrogen chloride (1/1)
• DTXSID10415681
• 4-aminophthalic acid hydrochloride
• 4-Aminophthalic acid HCl
• 54229-32-2
•  

• Inchi： 1S/C8H7NO4.ClH/c9-4-1-2-5(7(10)11)6(3-4)8(12)13;/h1-3H,9H2,(H,10,11)(H,12,13);1H
• InChI Key： BUBSFFSQBKQSHE-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=C(C=CC=1C(=O)O)N)=O

Computed Properties

• Exact Mass: 217.01400
• Monoisotopic Mass: 217.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.62000
• LogP: 2.04840